Cas no 2228165-44-2 (1-(2-bromopyridin-3-yl)cyclohexylmethanamine)

• Product Name: 1-(2-bromopyridin-3-yl)cyclohexylmethanamine
• CAS No: 2228165-44-2
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 6324076
• PubChem ID: 165799310
• Update Time: 2025-10-29

1-(2-bromopyridin-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)cyclohexylmethanamine
• EN300-1905167
• [1-(2-bromopyridin-3-yl)cyclohexyl]methanamine
• 2228165-44-2

• Inchi： 1S/C12H17BrN2/c13-11-10(5-4-8-15-11)12(9-14)6-2-1-3-7-12/h4-5,8H,1-3,6-7,9,14H2
• InChI Key： YETFLBQWUBCWAT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-bromopyridin-3-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228165-44-2 and Product Name: 1-(2-bromopyridin-3-yl)cyclohexylmethanamine

The compound with the CAS number 2228165-44-2 and the product name 1-(2-bromopyridin-3-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a brominated pyridine moiety and a cyclohexylamine side chain contributes to its diverse chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based structures are widely recognized for their biological activity and have been extensively studied for their role in modulating various biological pathways. The 1-(2-bromopyridin-3-yl)cyclohexylmethanamine compound exemplifies this trend, as it combines the well-documented pharmacological properties of pyridine with the steric and electronic influences of the cyclohexylamine group.

The bromopyridine moiety is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The 2-bromo substitution on the pyridine ring not only introduces a polar region for interaction with biological targets but also provides a handle for further chemical modifications through cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel therapeutic agents.

The cyclohexylmethanamine component of the compound adds another layer of complexity, influencing both its solubility and interactions with biological targets. The cyclohexyl group, being relatively bulky, can help to stabilize certain conformations of the molecule, while the amine functionality serves as a hydrogen bond acceptor or donor, depending on the context. This dual functionality makes 1-(2-bromopyridin-3-yl)cyclohexylmethanamine a versatile scaffold for designing molecules with specific pharmacological profiles.

Recent studies have highlighted the importance of optimizing molecular structure to achieve desired pharmacokinetic properties. The combination of the bromopyridine and cyclohexylamine moieties in this compound suggests potential benefits in terms of bioavailability and target engagement. For instance, computational modeling studies have indicated that such structures may exhibit favorable interactions with enzymes or receptors involved in disease pathways.

One area where this compound shows promise is in the development of small-molecule inhibitors targeting kinases and other enzyme-driven pathways. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The 1-(2-bromopyridin-3-yl)cyclohexylmethanamine structure, with its ability to mimic natural substrates or bind to allosteric sites, could provide a basis for developing selective inhibitors.

Furthermore, the compound’s potential as a building block for more complex molecules cannot be overstated. In medicinal chemistry, synthesizing novel analogs often involves modifying existing scaffolds to improve potency or reduce side effects. The presence of both reactive sites—the bromine atom on the pyridine ring and the amine group on the cyclohexane—makes 1-(2-bromopyridin-3-yl)cyclohexylmethanamine an ideal candidate for such modifications.

Recent advances in synthetic methodologies have also contributed to the growing interest in this type of compound. Techniques such as Buchwald-Hartwig coupling allow for efficient introduction of new functional groups while maintaining structural integrity. These methods enable chemists to rapidly explore libraries of derivatives, accelerating the discovery process.

The biological evaluation of 1-(2-bromopyridin-3-yl)cyclohexylmethanamine has been accompanied by rigorous computational studies to predict its behavior before experimental validation. Molecular dynamics simulations have been particularly useful in understanding how this compound might interact with biological targets at an atomic level. These simulations have provided insights into binding affinities and conformational changes that could influence its efficacy as a drug candidate.

In conclusion, 1-(2-bromopyridin-3-yl)cyclohexylmethanamine, with its CAS number 2228165-44-2, represents a promising entry point for further research in pharmaceutical chemistry. Its unique structural features—combining a brominated pyridine moiety with a cyclohexylamine side chain—make it a versatile scaffold for drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see further developments that will impact both academic research and industrial applications.